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Compound of Interest

Compound Name: NRL-1049

Cat. No.: B15607919

This document provides crucial safety and logistical information for the proper handling and
disposal of the research chemical NRL-1049. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental compliance.

NRL-1049, also known as BA-1049, is a selective ROCK2 inhibitor used in laboratory research.
[1][2][3][4] Adherence to the following procedures is essential to mitigate risks associated with
its handling and disposal.

Quantitative Data Summary

For easy reference, the key quantitative data for NRL-1049 are summarized in the table below.

Property Value

CAS Number 1973494-16-4
Molecular Formula C16H21N302S
Molecular Weight 319.42 g/mol
Appearance White to off-white solid
Purity >98%
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Experimental Protocol: Disposal of NRL-1049

The following protocol outlines the step-by-step procedure for the safe disposal of NRL-1049.
This protocol is based on general best practices for the disposal of solid research chemicals
and should be performed in accordance with all applicable local, state, and federal regulations.
A Safety Data Sheet (SDS) for NRL-1049 is available from the supplier and should be
consulted for complete safety information.[1][3][5]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling NRL-1049.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

Ensure a safety shower and eyewash station are readily accessible.
. Waste ldentification and Segregation:

All waste materials contaminated with NRL-1049, including unused product, contaminated
labware (e.g., pipette tips, vials), and cleaning materials, must be treated as chemical waste.

Segregate NRL-1049 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal.

. Inactivation of Small Quantities (Optional, if permissible by institutional guidelines):

For trace amounts of NRL-1049 on lab surfaces or equipment, decontamination can be
achieved by wiping with a suitable solvent (e.g., ethanol or isopropanol) followed by a soap
and water wash. All cleaning materials must be disposed of as chemical waste.

. Preparation for Disposal:

Place all solid NRL-1049 waste into a clearly labeled, sealable, and chemically resistant
waste container.
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The label should include the chemical name ("NRL-1049"), the CAS number (1973494-16-4),
and the appropriate hazard warnings.

If NRL-1049 has been dissolved in a solvent, the waste should be collected in a labeled
container designated for flammable liquid waste, and the components of the solution should
be clearly indicated on the label.

. Storage Pending Disposal:

Store the sealed waste container in a designated, secure area away from incompatible
materials.

The storage area should be cool, dry, and well-ventilated.

. Final Disposal:

Dispose of the chemical waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of NRL-1049 down the drain or in the regular trash.

Logical Workflow for NRL-1049 Disposal

The following diagram illustrates the decision-making process for the proper disposal of NRL-

1049 and associated waste.
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Start: Handling NRL-1049 Waste
Is the waste contaminated with NRL-10497?

Collect in labeled solid waste container Jill Collect in labeled liquid waste container (note solvent)

Store in designated secure area

Arrange for disposal via EHS or licensed contractor

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of NRL-1049 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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